Cas no 2680781-10-4 (benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate)

• Product Name: benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate
• CAS No: 2680781-10-4
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5634603
• PubChem ID: 165920645
• Update Time: 2025-06-11

benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680781-10-4
• EN300-28290546
• benzyl N-[1-(2-hydroxy-5-methoxyphenyl)ethyl]carbamate
• benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate

• Inchi： 1S/C17H19NO4/c1-12(15-10-14(21-2)8-9-16(15)19)18-17(20)22-11-13-6-4-3-5-7-13/h3-10,12,19H,11H2,1-2H3,(H,18,20)
• InChI Key： RLDMGZMRCHTKNE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)C1C=C(C=CC=1O)OC)=O

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate

Comprehensive Overview of Benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate (CAS No. 2680781-10-4)

Benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate (CAS No. 2680781-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This carbamate derivative features a benzyl group attached to a carbamate moiety, which is further linked to a 2-hydroxy-5-methoxyphenyl ethyl backbone. The presence of both hydroxy and methoxy functional groups enhances its reactivity and potential applications in drug synthesis and material science.

In recent years, the demand for carbamate-based compounds like Benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for small-molecule drugs, especially those targeting neurological and inflammatory pathways. The compound's CAS No. 2680781-10-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of Benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate is its role in green chemistry. With sustainability becoming a global priority, scientists are exploring eco-friendly synthesis methods for such compounds. The hydroxy and methoxy groups in its structure make it amenable to catalytic reactions, reducing the need for hazardous reagents. This aligns with the growing trend of environmentally friendly synthesis in the pharmaceutical industry.

Another area of interest is the compound's potential in drug delivery systems. Its carbamate linkage is known for stability under physiological conditions, making it a candidate for prodrug development. Searches for "carbamate prodrugs" and "controlled release formulations" have spiked in recent years, highlighting the relevance of CAS No. 2680781-10-4 in this field. The compound's ability to modulate solubility and bioavailability is also a key focus.

From a structural perspective, the benzyl group in Benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate offers lipophilicity, which can enhance membrane permeability—a critical factor in blood-brain barrier penetration. This property has led to investigations into its use for central nervous system (CNS) therapeutics, a hot topic in drug discovery forums and search queries.

In summary, Benzyl N-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate (CAS No. 2680781-10-4) represents a multifaceted compound with broad applications in pharmaceutical research, green chemistry, and drug delivery. Its structural features, including the hydroxy, methoxy, and carbamate groups, make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research.